Cas no 2229118-88-9 ((4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride)

(4-Fluoro-1H-indol-3-yl)methanesulfonyl fluoride is a fluorinated sulfonyl fluoride derivative with applications in medicinal chemistry and chemical biology. Its reactive sulfonyl fluoride moiety enables selective covalent binding to nucleophilic residues, making it valuable for probe development and targeted protein modification. The indole scaffold provides a versatile pharmacophore, while the fluorine substitution enhances metabolic stability and binding affinity. This compound is particularly useful in activity-based protein profiling (ABPP) and inhibitor design due to its electrophilic reactivity and compatibility with bioorthogonal chemistry. It is handled under controlled conditions due to its moisture sensitivity and reactivity. Suitable for researchers exploring covalent inhibitors or studying enzyme mechanisms.
(4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride structure
2229118-88-9 structure
Product Name:(4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride
CAS No:2229118-88-9
MF:C9H7F2NO2S
MW:231.21918797493
CID:5778185
PubChem ID:165678037
Update Time:2025-05-23

(4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • (4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride
    • EN300-2002012
    • 2229118-88-9
    • Inchi: 1S/C9H7F2NO2S/c10-7-2-1-3-8-9(7)6(4-12-8)5-15(11,13)14/h1-4,12H,5H2
    • InChI Key: DCJGPPUVQHBYET-UHFFFAOYSA-N
    • SMILES: S(CC1=CNC2C=CC=C(C1=2)F)(=O)(=O)F

Computed Properties

  • Exact Mass: 231.01655596g/mol
  • Monoisotopic Mass: 231.01655596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58.3Ų

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Additional information on (4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride

(4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride: A Comprehensive Overview

The compound with CAS No. 2229118-88-9, commonly referred to as (4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a derivative of indole, a heterocyclic aromatic compound, and incorporates a methanesulfonyl fluoride group, which imparts unique chemical properties and reactivity.

Indole derivatives have long been recognized for their versatile applications in drug discovery and chemical synthesis due to their structural complexity and potential for bioactivity. The (4-fluoro-1H-indol-3-yl) moiety in this compound introduces electronic effects that can influence its reactivity and stability. The methanesulfonyl fluoride group, on the other hand, is a strong electrophile, making this compound particularly useful in nucleophilic substitution reactions.

Recent studies have highlighted the potential of (4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeted drugs. The fluorine substituent at the 4-position of the indole ring has been shown to enhance lipophilicity and improve pharmacokinetic profiles, making this compound an attractive candidate for drug design.

In addition to its pharmaceutical applications, (4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride has also found utility in materials science. Its ability to undergo controlled polymerization reactions has led to its investigation as a precursor for advanced materials with tailored properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound in generating high-performance polymers for use in electronics and optoelectronics.

The synthesis of (4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride involves a multi-step process that typically begins with the preparation of the indole derivative followed by functionalization with the methanesulfonyl fluoride group. Modern synthetic methodologies emphasize atom economy and sustainability, with researchers exploring catalytic systems and green chemistry principles to optimize the production process.

From an analytical standpoint, this compound is characterized by its distinct spectroscopic properties, which are well-documented in recent literature. Techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity, ensuring its reliability for use in various applications.

Looking ahead, the continued exploration of (4-fluoro-1H-indol-3-yl)methanesulfonyl fluoride is expected to yield further insights into its potential across diverse fields. Collaborative efforts between chemists, biologists, and materials scientists are likely to drive innovation and expand the scope of applications for this intriguing compound.

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